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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B15567163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FPI-1523 is a potent, dual-action inhibitor targeting both bacterial serine-β-lactamases and

penicillin-binding proteins (PBPs), specifically PBP2. As a derivative of Avibactam, FPI-1523
sodium salt offers a valuable tool for research in antibacterial drug discovery and the study of

resistance mechanisms. Proper preparation of stock solutions is critical for obtaining accurate

and reproducible experimental results. These application notes provide detailed protocols for

the preparation, storage, and handling of FPI-1523 sodium stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for FPI-1523 sodium, facilitating

experimental design and comparison.
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Parameter Target Enzyme Value Reference

Kd CTX-M-15 4 nM [1][2]

Kd OXA-48 34 nM [1][2]

IC50 PBP2 3.2 µM [1][2]

MIC E. coli K12 4 µg/mL [2]

IC50 E. coli K12 (PBP2) 0.4 µg/mL [2]

Experimental Protocols
Protocol 1: Preparation of Aqueous FPI-1523 Sodium
Stock Solution
This protocol is recommended for applications where an aqueous solution is preferred.

Materials:

FPI-1523 sodium powder

Sterile, nuclease-free water

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Equilibration: Allow the vial of FPI-1523 sodium powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of atmospheric moisture

onto the hygroscopic powder.
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Weighing: Accurately weigh the desired amount of FPI-1523 sodium powder in a sterile

conical tube.

Solvent Addition: Add the appropriate volume of sterile, nuclease-free water to the tube to

achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Cap the tube securely and vortex gently until the powder is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

Sterilization: If the stock solution is to be used in cell-based assays or other sterile

applications, it is crucial to filter-sterilize the solution. Draw the solution into a sterile syringe,

attach a 0.22 µm sterile syringe filter, and dispense the filtered solution into a new sterile

tube.[1][2]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][2] Ensure the tubes are sealed tightly to prevent

evaporation and contamination.

Protocol 2: Preparation of FPI-1523 Sodium Stock
Solution in DMSO
This protocol is an alternative for applications requiring a non-aqueous solvent or higher

concentrations.

Materials:

FPI-1523 sodium powder

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile, filtered pipette tips
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Vortex mixer

Procedure:

Equilibration: As with the aqueous protocol, allow the FPI-1523 sodium vial to reach room

temperature before opening.

Weighing: Carefully weigh the desired mass of FPI-1523 sodium into a sterile conical tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target stock

concentration.

Dissolution: Vortex the solution until the FPI-1523 sodium is fully dissolved. Gentle warming

in a 37°C water bath can be used to aid dissolution if necessary, but avoid overheating.

Aliquoting: Dispense the DMSO stock solution into single-use aliquots in sterile tubes.

Storage: Store the DMSO stock solution aliquots at -80°C for up to 6 months. When thawing

for use, allow the tube to equilibrate to room temperature before opening.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of FPI-1523 and the experimental

workflow for preparing stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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